Cas no 605-44-7 (9,10-Anthracenedione,2,7-diamino-)

• Product Name: 9,10-Anthracenedione,2,7-diamino-
• CAS No: 605-44-7
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD01664478
• CID: 503655
• PubChem ID: 11798
• Update Time: 2025-06-12

9,10-Anthracenedione,2,7-diamino- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2,7-diamino-
• 2,7-diaminoanthracene-9,10-dione
• SCHEMBL3135129
• SB81280
• 9,10-Anthracenedione, 2,7-diamino- (9CI)
• AC9258
• SY253157
• 2,7-Diaminoanthrachinon [Czech]
• PD180222
• ANTHRAQUINONE, 2,7-DIAMINO-
• BRN 2809381
• MFCD01664478
• 605-44-7
• 2,7-Diaminoanthraquinone
• 2,7-Diaminoanthrachinon
• 9,10-Anthracenedione, 2,7-diamino-
• CHEMBL454957
• DTXSID20209235

• MDL： MFCD01664478
• Inchi： 1S/C14H10N2O2/c15-7-1-3-9-11(5-7)14(18)12-6-8(16)2-4-10(12)13(9)17/h1-6H,15-16H2
• InChI Key： KJNHYKBXQOSFJR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(C2C=CC(=CC=21)N)=O)N

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2
• XLogP3: 1.5

Experimental Properties

• Density: 1.1907 (rough estimate)
• Boiling Point: 380.84°C (rough estimate)
• Flash Point: 287.6°C
• Refractive Index: 1.6500 (estimate)
• PSA: 86.18

Additional information on 9,10-Anthracenedione,2,7-diamino-

Comprehensive Overview of 9,10-Anthracenedione,2,7-diamino- (CAS No. 605-44-7): Properties, Applications, and Industry Trends

9,10-Anthracenedione,2,7-diamino- (CAS 605-44-7), a derivative of anthraquinone, is a high-value organic compound with a distinctive molecular structure featuring two amino groups at the 2,7-positions. This diaminoanthraquinone variant is widely recognized for its vibrant color properties and versatile reactivity, making it a critical intermediate in dyes, pigments, and advanced material synthesis. Its chemical stability and electron-accepting capacity have spurred research into sustainable applications, aligning with global trends toward eco-friendly industrial processes.

In recent years, the demand for specialty chemicals like 9,10-Anthracenedione,2,7-diamino- has surged due to its role in organic electronics and photovoltaic materials. Researchers are exploring its potential in dye-sensitized solar cells (DSSCs), where its light-absorbing properties enhance energy conversion efficiency. This aligns with the growing interest in renewable energy solutions, a topic frequently searched in scientific and industrial forums. Additionally, its use in biomarker development for diagnostic imaging has gained traction, addressing healthcare innovation trends.

The synthesis of CAS 605-44-7 typically involves nitration and reduction steps, with a focus on optimizing yield and minimizing environmental impact. Modern green chemistry techniques, such as catalytic hydrogenation, are being adopted to reduce waste—a response to stringent REACH regulations and consumer demand for sustainable production. Analytical methods like HPLC and mass spectrometry ensure purity, a critical factor for applications in high-performance pigments and pharmaceutical intermediates.

From a commercial perspective, 2,7-diaminoanthraquinone is a key component in manufacturing azo dyes for textiles and inks, where colorfastness and brightness are paramount. The textile industry’s shift toward non-toxic dyes has amplified its relevance, as evidenced by search queries around eco-friendly textile chemicals. Furthermore, its derivatives are investigated for antimicrobial coatings, tapping into the post-pandemic demand for hygienic surface treatments.

Ongoing research highlights the compound’s potential in molecular electronics, particularly as a charge transport material in OLEDs and flexible displays. This intersects with the booming interest in wearable technology and foldable screens, frequently searched topics in tech communities. Innovations in nanostructured composites incorporating 605-44-7 also show promise for sensors and catalysts, addressing industrial needs for precision and efficiency.

In summary, 9,10-Anthracenedione,2,7-diamino- (CAS 605-44-7) bridges multiple cutting-edge fields—from sustainable energy to smart materials. Its adaptability to green synthesis methods and alignment with circular economy principles position it as a compound of enduring significance. As industries prioritize carbon-neutral solutions, this anthraquinone derivative is poised to play a pivotal role in next-generation innovations.